![molecular formula C16H30N4O2 B4020027 1,2-ethanediylbis[(1-piperidinylmethyl)formamide]](/img/structure/B4020027.png)
1,2-ethanediylbis[(1-piperidinylmethyl)formamide]
Description
1,2-Ethanediylbis[(1-piperidinylmethyl)formamide] is a chemical compound with potential interest in various scientific fields due to its unique structure and properties. While direct studies on this compound are scarce, insights can be drawn from research on related compounds and formamide derivatives.
Synthesis Analysis
The synthesis of related piperidine and formamide derivatives often involves complex reactions, including N-formylation and coupling reactions. For instance, compounds similar to 1,2-ethanediylbis[(1-piperidinylmethyl)formamide] could be synthesized through reactions involving piperazine derivatives and formamides under specific conditions to achieve high selectivity and yield (Wang et al., 2006).
Molecular Structure Analysis
Molecular structure analysis of compounds like 1,2-ethanediylbis[(1-piperidinylmethyl)formamide] reveals intricacies such as intramolecular hydrogen bonding and symmetry. For example, a related compound exhibited crystallographically imposed inversion symmetry with significant intramolecular hydrogen bonding (Wang, Huang, & Tang, 2006).
Chemical Reactions and Properties
Formamide derivatives participate in diverse chemical reactions, highlighting the versatility of these compounds. They have been used as nucleophiles in reactions leading to densely substituted pyridines, indicating the potential for 1,2-ethanediylbis[(1-piperidinylmethyl)formamide] to undergo similar transformations (Weng, Kuai, Lv, & Cheng, 2018).
Physical Properties Analysis
The physical properties of formamide and its derivatives, such as density and viscosity, have been extensively studied. These properties are influenced by molecular interactions and can provide insights into the behavior of 1,2-ethanediylbis[(1-piperidinylmethyl)formamide] in different conditions (Nain, 2007).
Chemical Properties Analysis
The chemical behavior of formamide derivatives is closely related to their structure, with the functional groups playing a crucial role in determining reactivity. Studies on related compounds have shown that variations in substituents can significantly impact their chemical properties and reactions (Nain, 2008).
properties
IUPAC Name |
N-[2-[formyl(piperidin-1-ylmethyl)amino]ethyl]-N-(piperidin-1-ylmethyl)formamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H30N4O2/c21-15-19(13-17-7-3-1-4-8-17)11-12-20(16-22)14-18-9-5-2-6-10-18/h15-16H,1-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVRJYOIKHPLLSZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CN(CCN(CN2CCCCC2)C=O)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.44 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-[formyl(piperidin-1-ylmethyl)amino]ethyl]-N-(piperidin-1-ylmethyl)formamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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